Cas no 73395-16-1 ((R)-benzyl (1-hydroxybutan-2-yl)carbamate)

• Product Name: (R)-benzyl (1-hydroxybutan-2-yl)carbamate
• CAS No: 73395-16-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 1760620
• PubChem ID: 11020511
• Update Time: 2025-07-02

(R)-benzyl (1-hydroxybutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-benzyl (1-hydroxybutan-2-yl)carbamate
• N-Cbz-(R)-2-amino-1-butanol
• DB-255675
• Benzyl (R)-(1-hydroxybutan-2-yl)carbamate
• 73395-16-1
• CHEMBL2259795
• SCHEMBL11528148
• EN300-7257354
• F78676
• Benzyl N-[(2R)-1-hydroxybutan-2-yl]carbamate

• Inchi： 1S/C12H17NO3/c1-2-11(8-14)13-12(15)16-9-10-6-4-3-5-7-10/h3-7,11,14H,2,8-9H2,1H3,(H,13,15)/t11-/m1/s1
• InChI Key： SBWYBQRWDXWJDV-LLVKDONJSA-N
• SMILES： OC[C@@H](CC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (R)-benzyl (1-hydroxybutan-2-yl)carbamate

Introduction to (R)-Benzyl (1-Hydroxybutan-2-yl)Carbamate and Its Significance in Modern Chemical Biology

In the realm of chemical biology, the compound with the CAS number 73395-16-1 and the product name (R)-benzyl (1-hydroxybutan-2-yl)carbamate has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its chiral center and specific functional groups, represents a fascinating subject of study for researchers exploring novel pharmacological agents and biochemical pathways.

The structural motif of (R)-benzyl (1-hydroxybutan-2-yl)carbamate is particularly noteworthy for its versatility in molecular interactions. The presence of a benzyl group and a carbamate moiety attached to a 1-hydroxybutan-2-yl backbone creates a scaffold that can engage with various biological targets. This dual functionality makes it an attractive candidate for designing molecules with tailored biological activities, ranging from enzyme inhibition to receptor modulation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of enantiomerically pure forms of this compound, such as the (R)-enantiomer. The synthesis of chiral compounds like (R)-benzyl (1-hydroxybutan-2-yl)carbamate is often achieved through asymmetric catalysis or resolution techniques, which are critical for obtaining biologically active molecules with high specificity. These methods have been refined over the years, allowing for scalable production and improved yields, thereby facilitating further research and development.

The pharmacological potential of (R)-benzyl (1-hydroxybutan-2-yl)carbamate has been explored in several contexts. For instance, its carbamate group can serve as a hinge-binding motif, interacting with active sites of enzymes or binding pockets of receptors. This feature has been leveraged in the design of inhibitors targeting various therapeutic areas, including metabolic disorders and neurological diseases. Additionally, the hydroxyl group on the butan-2-yl chain provides a site for further derivatization, enabling the creation of analogs with enhanced potency or selectivity.

In recent years, computational modeling and high-throughput screening have played pivotal roles in identifying promising candidates like (R)-benzyl (1-hydroxybutan-2-yl)carbamate. These techniques allow researchers to predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. By integrating structural biology insights with computational methods, scientists can accelerate the discovery process and identify lead compounds more efficiently.

The compound's relevance extends beyond its potential as an isolated entity. It serves as a building block for more complex molecules, allowing chemists to explore intricate structures with multiple functional groups. This modular approach is particularly valuable in drug discovery pipelines, where libraries of diverse compounds are screened for biological activity. The versatility of (R)-benzyl (1-hydroxybutan-2-yl)carbamate lies in its ability to be modified at multiple positions while retaining its core pharmacophore.

Another exciting aspect of this compound is its potential application in probe development for biochemical assays. By incorporating fluorescent or luminescent tags into its structure, researchers can design sensitive tools to study enzyme kinetics or protein-protein interactions. Such probes are invaluable for understanding fundamental biological processes at the molecular level and have been instrumental in elucidating mechanisms underlying various diseases.

The synthesis and characterization of stereodefined compounds like (R)-benzyl (1-hydroxybutan-2-yl)carbamate also contribute to our understanding of stereochemistry's role in biological activity. Enantiomers often exhibit markedly different biological responses despite having identical connectivity, highlighting the importance of chirality in drug design. Advances in analytical techniques such as X-ray crystallography and NMR spectroscopy have provided detailed insights into how these molecules interact with their targets.

Looking ahead, the future prospects for (R)-benzyl (1-hydroxybutan-2-yl)carbamate are promising. Ongoing research aims to expand its applications into new therapeutic areas by leveraging innovative synthetic strategies and interdisciplinary collaborations. As our understanding of biological systems continues to grow, compounds like this one will undoubtedly play a crucial role in developing next-generation therapeutics that address unmet medical needs.